Cas no 115693-71-5 (6-hydroxy-3-Benzofurancarboxylic acid)

• Product Name: 6-hydroxy-3-Benzofurancarboxylic acid
• CAS No: 115693-71-5
• MF: C₉H₆O₄
• MW: 178.14154291153
• MDL: MFCD15144171
• CID: 1100026
• PubChem ID: 13940753
• Update Time: 2025-10-15

6-hydroxy-3-Benzofurancarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-3-Benzofurancarboxylic acid
• 6-hydroxybenzoforancarboxylic acid
• 6-Hydroxybenzofuran-3-carboxylicacid
• DA-36121
• (6-hydroxy-1-benzofuran-3-yl)carboxylic acid
• Z1197866402
• AKOS022639813
• 6-Hydroxybenzofuran-3-carboxylic acid
• SCHEMBL204082
• QAOIAZYIBZFHKD-UHFFFAOYSA-N
• 6-hydroxy-1-benzofuran-3-carboxylic acid
• CS-0132653
• EN300-77478
• Y13505
• 115693-71-5

• MDL： MFCD15144171
• Inchi： 1S/C9H6O4/c10-5-1-2-6-7(9(11)12)4-13-8(6)3-5/h1-4,10H,(H,11,12)
• InChI Key： QAOIAZYIBZFHKD-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)C2C=CC(=CC1=2)O

Computed Properties

• Exact Mass: 178.02660867g/mol
• Monoisotopic Mass: 178.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 6-hydroxy-3-Benzofurancarboxylic acid

6-Hydroxy-3-Benzofurancarboxylic Acid: A Comprehensive Overview

6-Hydroxy-3-benzofurancarboxylic acid, also known by its CAS number 115693-71-5, is a compound of significant interest in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the class of benzofuran derivatives, which have been extensively studied due to their unique electronic properties and potential applications in various industries. In recent years, advancements in synthetic methodologies and the discovery of novel applications have further elevated the importance of this compound in both academic and industrial research.

The molecular structure of 6-hydroxy-3-benzofurancarboxylic acid consists of a benzofuran ring system with a hydroxyl group at the 6-position and a carboxylic acid group at the 3-position. This arrangement imparts the molecule with both hydrophilic and aromatic characteristics, making it versatile for a wide range of applications. The benzofuran moiety is known for its ability to engage in π-π interactions, which is advantageous in supramolecular chemistry and materials design.

Recent studies have highlighted the potential of 6-hydroxy-3-benzofurancarboxylic acid as a building block for constructing advanced materials, such as organic semiconductors and stimuli-responsive polymers. For instance, researchers have successfully incorporated this compound into polymer networks to create materials with tunable mechanical and electronic properties. These findings underscore its role as a key intermediate in material synthesis.

In the pharmaceutical sector, 6-hydroxy-3-benzofurancarboxylic acid has shown promise as a lead compound for drug development. Its hydroxyl and carboxylic acid functionalities provide opportunities for further chemical modification, enabling the creation of bioactive derivatives with potential therapeutic applications. Recent investigations have focused on its ability to modulate cellular signaling pathways, making it a candidate for anti-inflammatory and anticancer drug design.

The synthesis of 6-hydroxy-3-benzofurancarboxylic acid has been optimized through various routes, including oxidative coupling reactions and bio-inspired catalytic processes. These methods not only enhance the efficiency of production but also align with green chemistry principles by minimizing waste and reducing environmental impact.

In conclusion, 6-hydroxy-3-benzofurancarboxylic acid, CAS No. 115693-71-5, stands as a pivotal compound in contemporary chemical research. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a valuable asset across multiple disciplines. As research continues to uncover new potentials, this compound is expected to play an increasingly important role in shaping future innovations in materials science and pharmacology.